2-[Hydroxy(phenyl)methyl]-5-methoxyphenol

• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 2-[hydroxy(phenyl)methyl]-5-methoxyphenol
• InChI: InChI=1S/C14H14O3/c1-17-11-7-8-12(13(15)9-11)14(16)10-5-3-2-4-6-10/h2-9,14-16H,1H3
• InChI Key: GSVOXUSYDITLIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(C2=CC=CC=C2)O)O

Description

2-[Hydroxy(phenyl)methyl]-5-methoxyphenol is a useful research compound. Its molecular formula is C14H14O3 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium borohydride is dissolved in 75 ml of ethanol, and the starting material (2-hydroxy-4-methoxyphenyl)phenylmethanone, dissolved in 5 ml of THF, is added dropwise over the course of about 10 min. The reaction mixture is stirred at room temperature for 1 h until all the sodium borohydride has been consumed. The solvent is removed in vacuo. The residue is partitioned in methyl t-butyl ether (MTBE)/water, and the aqueous phase is extracted a further 3 times with 50 ml of MTBE. The combined organic phases are dried over sodium sulfate, and the solvent is removed in vacuo.

Synthesis routes and methods II

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